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What's Prostaglandin E2 (PGE2)?

Prostaglandin E2 (PGE2) is one of the COX primary products from arachidonic acid. It is among the top and most extensively studied prostaglandins. Its activities influence the process of fertility, inflammation and parturition, gastric mucosal health, and the modulation of immune function. Prostaglandin's effects on PGE2 can be transmitted via at minimum four distinct receptors named EP1 and EP2 and EP3 and EP4.5 The affinity constants (Kd) for prostaglandin E2 (PGE2) for these receptors vary between 1 and 10 nM based on the receptor type and tissue. 3D Growth matrix component is utilized in the prostate organoid system and liver generation.

The history of Prostaglandin E2 (PGE2)